Cas no 151198-85-5 (Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-)

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- structure

151198-85-5 structure

Product Name:Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-

CAS No:151198-85-5

Molecular Formula:C₃HNO₃F₆S

Molecular Weight:245.10034

CID:99642

PubChem ID:87558456

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Properties

Names and Identifiers

- Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-
- N-(Trifluoromethanesulfonyl)trifluoroacetamide
- 2,2,2-trifluoro-N-(trifluoromethylsulfonyl)acetamide
- T2088
- Trifluoromethylsulfuryltrifluoroacetimide
- MFCD08276424
- T71817
- DTXSID40478087
- CFYBHDCZEADVJH-UHFFFAOYSA-N
- A884101
- 151198-85-5
- 2,2,2-Trifluoro-N-((trifluoromethyl)sulfonyl)acetamide
- CS-0447104
- SCHEMBL319638
- NS00114973
- 2,2,2-TRIFLUORO-N-TRIFLUOROMETHANESULFONYLACETAMIDE
- 2,2,2-trifluoro-n-(trifluoromethylsulfonyl)acetamide
- N-(TRIFLUOROMETHANESULFONYL)TRIFLUOROACETAMIDE
- +Expand
- MDL： N159251
- InChIKey： CFYBHDCZEADVJH-UHFFFAOYSA-N
- Inchi： 1S/C3HF6NO3S/c4-2(5,6)1(11)10-14(12,13)3(7,8)9/h(H,10,11)
- SMILES： O=S(NC(C(F)(F)F)=O)(C(F)(F)F)=O

Computed Properties

Exact Mass: 244.95800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 244.95813304g/mol
Heavy Atom Count: 14
Complexity: 320
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 71.6Å²

Experimental Properties

LogP: 1.98620
PSA: 71.62000
Refractive Index: 1.344
Melting Point: 42.0 to 47.0 deg-C
Color/Form: Not determined
Solubility: Not determined
Density: 1.778

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Security Information

Symbol: GHS07
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：0-10°C

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB250580-1g	N-(Trifluoromethanesulfonyl)trifluoroacetamide, 98%; .	151198-85-5	98%	1g	€630.60
Ambeed	A445832-1g	2,2,2-Trifluoro-N-((trifluoromethyl)sulfonyl)acetamide	151198-85-5	95+%	1g	$377.0
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N159251-1G	Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-	151198-85-5	>98.0%(GC)	1g	¥3050.90	2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	T2088-1G	N-(Trifluoromethanesulfonyl)trifluoroacetamide	151198-85-5	>98.0%(GC)	1g	¥2250.00	2024-04-17

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:151198-85-5)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]- Related Literature

1. Interaction of triphenylphosphineplatinum(0) complexes with organic azides and some carbonylation reactions

J. Chem. Soc. A, 1971, 113-118
2. Front cover

Soft Matter, 2019,15, 5539-5540
3. A rapid spectrofluorimetric method for the determination of malondialdehyde in human plasma after its derivatization with thiobarbituric acid and vortex assisted liquid–liquid microextraction

Hossain Yahyavi,Massoud Kaykhaii,Mohammad Hashemi RSC Adv., 2016,6, 2361-2367
4. Nitrogen heterocycle and polynuclear hydrocarbon fluorescence and adsorption effects in the presence of silica gel. Applications in high-pressure liquid and microcolumn chromatography

Analyst, 1975,100, 529-539
5. Front cover

Green Chem., 2008,10, 597-598
6. Highly efficient NIR-II luminescent I–III–VI semiconductor nanoprobes based on AgInTe2:Zn/ZnS nanocrystals†

Wei Lian,Peng Zhang,Siyuan Han,Fei Wen Chem. Commun., 2022,58, 2204-2207
7. Inside front cover

Phys. Chem. Chem. Phys., 2017,19, 9682-9682
8. One-pot synthesis of β-O-4 lignin models via the insertion of stable 2-diazo-1,3-dicarbonyls into O–H bonds†

Gabriela P. de Oliveira,Antonio C. B. Burtoloso Org. Biomol. Chem., 2020,18, 4815-4823
9. Mechanisms of reinforcement in polymer nanocomposites†

N. Molinari,A. P. Sutton Phys. Chem. Chem. Phys., 2018,20, 23085-23094
10. Novel approaches in microparticulate PLGA delivery systems encapsulating proteins†

Ajay Taluja,Yu Seok Youn,You Han Bae J. Mater. Chem., 2007,17, 4002-4014

Related Categories

Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

151198-85-5 (Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:151198-85-5)Acetamide,2,2,2-trifluoro-N-[(trifluoromethyl)sulfonyl]-

Purity:99%

Quantity:1g

Price($):339.0